Cas no 224957-07-7 ((3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one)

(3R,4R,5R)-3-Fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one is a fluorinated carbohydrate derivative with a lactone structure, offering unique reactivity and stereochemical properties. Its key advantages include high enantiopurity due to the defined (3R,4R,5R) configuration, making it valuable for asymmetric synthesis and chiral building block applications. The presence of both hydroxyl and hydroxymethyl groups enhances its versatility in functionalization, while the fluorine substituent introduces electronic and steric effects useful in medicinal chemistry and agrochemical research. The lactone moiety further enables ring-opening reactions for heterocycle formation. This compound is particularly relevant in the development of fluorinated nucleosides, enzyme inhibitors, and other bioactive molecules requiring precise stereocontrol.
(3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one structure
224957-07-7 structure
Product Name:(3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one
CAS No:224957-07-7
MF:C5H7FO4
MW:150.105085611343
CID:842226
PubChem ID:10534822
Update Time:2025-07-20

(3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one Chemical and Physical Properties

Names and Identifiers

    • (3R,4R,5R)-3-Fluoro-4-hydroxy-5-(hydroxymethyl)dihydrofuran-2(3H)-one
    • (3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one
    • D-Ribonic acid, 2-deoxy-2-fluoro-, gamma-lactone (9CI)
    • Inchi: 1S/C5H7FO4/c6-3-4(8)2(1-7)10-5(3)9/h2-4,7-8H,1H2/t2-,3-,4-/m1/s1
    • InChI Key: BJBFQBMSTLSCKO-BXXZVTAOSA-N
    • SMILES: F[C@H]1C(=O)O[C@H](CO)[C@H]1O

Computed Properties

  • Exact Mass: 150.03283686g/mol
  • Monoisotopic Mass: 150.03283686g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 66.8Ų

(3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A159003059-1g
(3R,4R,5R)-3-Fluoro-4-hydroxy-5-(hydroxymethyl)dihydrofuran-2(3H)-one
224957-07-7 95%
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$659.40 2023-09-02
Chemenu
CM195783-1g
(3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)dihydrofuran-2(3H)-one
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Chemenu
CM195783-500mg
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224957-07-7 95%
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Chemenu
CM195783-1g
(3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)dihydrofuran-2(3H)-one
224957-07-7 95%
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ1348-100MG
(3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one
224957-07-7 95%
100MG
¥ 904.00 2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ1348-250MG
(3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one
224957-07-7 95%
250MG
¥ 1,452.00 2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ1348-500MG
(3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one
224957-07-7 95%
500MG
¥ 2,415.00 2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ1348-1G
(3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one
224957-07-7 95%
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¥ 3,616.00 2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ1348-5G
(3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one
224957-07-7 95%
5g
¥ 10,850.00 2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ1348-10G
(3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one
224957-07-7 95%
10g
¥ 18,084.00 2023-04-04
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